Cas no 1261888-58-7 (4-(2-Chloro-5-methoxyphenyl)-2-nitrophenol)

• Product Name: 4-(2-Chloro-5-methoxyphenyl)-2-nitrophenol
• CAS No: 1261888-58-7
• MF: C₁₃H₁₀ClNO₄
• MW: 279.675802707672
• MDL: MFCD18315963
• CID: 2761417
• PubChem ID: 53221689
• Update Time: 2025-05-23

4-(2-Chloro-5-methoxyphenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-CHLORO-5-METHOXYPHENYL)-2-NITROPHENOL
• 2'-Chloro-5'-methoxy-3-nitro[1,1'-biphenyl]-4-ol
• 1261888-58-7
• DTXSID70686299
• MFCD18315963
• 4-(2-Chloro-5-methoxyphenyl)-2-nitrophenol, 95%
• 4-(2-Chloro-5-methoxyphenyl)-2-nitrophenol

• MDL： MFCD18315963
• Inchi： 1S/C13H10ClNO4/c1-19-9-3-4-11(14)10(7-9)8-2-5-13(16)12(6-8)15(17)18/h2-7,16H,1H3
• InChI Key： WYASYVVEHNNUTB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC(=C(C=1)[N+](=O)[O-])O)OC

Computed Properties

• Exact Mass: 279.0298355Da
• Monoisotopic Mass: 279.0298355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.3Ų

Additional information on 4-(2-Chloro-5-methoxyphenyl)-2-nitrophenol

Introduction to 4-(2-Chloro-5-methoxyphenyl)-2-nitrophenol (CAS No. 1261888-58-7)

4-(2-Chloro-5-methoxyphenyl)-2-nitrophenol, identified by its Chemical Abstracts Service (CAS) number 1261888-58-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group and chloro-methoxy-substituted benzene ring. Its unique structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 4-(2-Chloro-5-methoxyphenyl)-2-nitrophenol consists of a nitro group (-NO₂) attached to a phenolic ring, which is further substituted with a chloro group at the 2-position and a methoxy group at the 5-position. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential biological activity. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups creates a balance that can modulate the compound's interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their ability to exhibit a wide range of biological activities. Studies have demonstrated that nitroaromatic derivatives can serve as scaffolds for developing drugs with antimicrobial, anti-inflammatory, and anticancer properties. Specifically, 4-(2-Chloro-5-methoxyphenyl)-2-nitrophenol has been investigated for its potential role in modulating enzyme activity and inhibiting pathways associated with diseases such as cancer and neurodegeneration.

One of the most compelling aspects of 4-(2-Chloro-5-methoxyphenyl)-2-nitrophenol is its versatility as a synthetic intermediate. The chloro and methoxy substituents on the benzene ring provide reactive sites for further functionalization, allowing chemists to design more complex molecules with tailored properties. This flexibility has enabled researchers to explore diverse chemical modifications, leading to the discovery of novel analogs with enhanced potency and selectivity.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the structural and functional properties of 4-(2-Chloro-5-methoxyphenyl)-2-nitrophenol. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These findings have guided the design of more effective derivatives by predicting optimal binding orientations and identifying key interaction points.

The pharmaceutical industry has been particularly interested in leveraging nitroaromatic compounds for their therapeutic potential. 4-(2-Chloro-5-methoxyphenyl)-2-nitrophenol has been studied in the context of developing new treatments for various diseases. For instance, preliminary research suggests that this compound may exhibit inhibitory effects on enzymes involved in cancer cell proliferation. Additionally, its ability to cross cell membranes makes it a promising candidate for drug delivery systems targeting specific pathological conditions.

The synthesis of 4-(2-Chloro-5-methoxyphenyl)-2-nitrophenol involves multi-step organic reactions that require precise control over reaction conditions. The chlorination and methylation steps are critical in establishing the desired substitution pattern on the benzene ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These methods align with contemporary trends in green chemistry, emphasizing sustainable practices in pharmaceutical synthesis.

As research continues to evolve, 4-(2-Chloro-5-methoxyphenyl)-2-nitrophenol is expected to play an increasingly important role in drug discovery and development. The integration of cutting-edge technologies, such as artificial intelligence-driven drug design platforms, holds promise for accelerating the identification of novel bioactive compounds derived from this scaffold. Such innovations are likely to transform how therapeutic agents are developed and delivered to patients worldwide.

The safety profile of 4-(2-Chloro-5-methoxyphenyl)-2-nitrophenol is another critical consideration in its application within pharmaceutical research. While preliminary studies suggest that this compound exhibits promising biological activity, comprehensive toxicological assessments are essential before it can be considered for clinical use. Researchers are employing advanced testing methodologies, including high-throughput screening assays, to evaluate its safety and efficacy comprehensively.

In conclusion,4-(2-Chloro-5-methoxyphenyl)-2-nitrophenol (CAS No. 1261888-58-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a synthetic intermediate and its exploration as a lead compound for drug development underscore its importance in modern medicinal chemistry. As scientific understanding continues to expand,this compound is poised to contribute significantly to future breakthroughs in healthcare.